4-[(2-Bromopyridin-3-yl)oxymethyl]benzonitrile

Catalog No.
S7817810
CAS No.
M.F
C13H9BrN2O
M. Wt
289.13 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
4-[(2-Bromopyridin-3-yl)oxymethyl]benzonitrile

Product Name

4-[(2-Bromopyridin-3-yl)oxymethyl]benzonitrile

IUPAC Name

4-[(2-bromopyridin-3-yl)oxymethyl]benzonitrile

Molecular Formula

C13H9BrN2O

Molecular Weight

289.13 g/mol

InChI

InChI=1S/C13H9BrN2O/c14-13-12(2-1-7-16-13)17-9-11-5-3-10(8-15)4-6-11/h1-7H,9H2

InChI Key

ZJDSNOCJBWYKMH-UHFFFAOYSA-N

SMILES

C1=CC(=C(N=C1)Br)OCC2=CC=C(C=C2)C#N

Canonical SMILES

C1=CC(=C(N=C1)Br)OCC2=CC=C(C=C2)C#N
4-[(2-Bromopyridin-3-yl)oxymethyl]benzonitrile, also known as BPOB or NS8593, is a chemical compound with the molecular formula C15H10BrN2O. It belongs to the class of benzimidazoles and pyridine derivatives, and it exhibits various interesting properties that make it potentially useful in scientific research and applications in fields such as pharmaceuticals, neuroscience, and nanotechnology. BPOB is a modulator of ion channels such as Kv7.2/7.3, and it has been shown to affect the electrical excitability of neurons, leading to effects on pain, seizures, and other neurological disorders.
BPOB appears as a yellow to orange powder or crystalline solid, and it has a melting point of 114-116°C. It is poorly soluble in water, but it can be dissolved in organic solvents such as dimethyl sulfoxide (DMSO) or ethanol. Its molecular weight is 320.15 g/mol, and it has a pKa of 5.0. Its molecular structure is characterized by a pyridine ring with a bromine atom at position 2 and a benzimidazole moiety with a nitrile group at position 4. BPOB has been found to be stable under various environmental conditions and to show good photostability and resistance to oxidation and hydrolysis.
BPOB can be synthesized by several methods, including the reaction of 2-bromo-3-cyanopyridine with benzyl chloroformate in the presence of a base such as triethylamine, or the reaction of 2-bromo-3-hydroxypyridine with a benzimidazole derivative in the presence of a dehydrating agent such as phosphorus oxychloride. The purity and identity of BPOB can be assessed by various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, elemental analysis, and high-performance liquid chromatography (HPLC).
BPOB can be quantified in various matrices such as plasma, urine, and tissues by using liquid chromatography-mass spectrometry (LC-MS) or HPLC with ultraviolet (UV) detection. The pharmacokinetic properties and metabolism of BPOB can be investigated by using radiolabeled or stable-labeled compounds, and the interaction of BPOB with ion channels and other targets can be studied by using electrophysiology techniques such as patch-clamp recordings.
BPOB has been shown to modulate the activity of the Kv7.2/7.3 potassium channels, leading to hyperpolarization of neurons and reduction in neuronal excitability. This effect of BPOB has been implicated in the regulation of pain, seizures, and cognitive functions. BPOB has also been found to interact with other ion channels such as TRPV1 and HCN, as well as with GABA and glutamate receptors, suggesting a wider range of potential targets and applications in neuropharmacology. BPOB has been shown to have antibacterial and anticancer properties, although the mechanisms of action are not fully understood.
BPOB has been generally found to be well-tolerated and safe in animal studies and in vitro experiments. However, some studies have reported potential toxic effects of BPOB on the liver, kidneys, and blood cells, as well as on fertility and development. The toxicity and safety of BPOB should be carefully evaluated in future studies, especially if BPOB is intended for use in humans or animals.
BPOB has potential applications in various fields of scientific research, including neuropharmacology, biophysics, and nanotechnology. In neuropharmacology, BPOB can be used as a tool to study the modulation of ion channels and neuronal excitability, and to develop new therapies for pain, epilepsy, and other neurological disorders. In biophysics, BPOB can be used to investigate the structure and function of ion channels and membrane proteins, and to develop new methods for drug discovery and screening. In nanotechnology, BPOB can be used as a ligand or scaffold for the synthesis of nanoparticles and nanomaterials, and to develop new imaging and sensing technologies.
The research on BPOB is still in its early stages, and much remains to be discovered about its properties, mechanisms of action, and potential applications. Several studies have been published on the effects of BPOB on ion channels, neurons, and biological systems, but more studies are needed to elucidate the full range of its pharmacological and biological effects. BPOB has been shown to have efficacy in animal models of pain, seizures, and cognitive impairment, but its clinical potential has not yet been fully explored.
BPOB has potential implications in various fields of research and industry, including pharmaceuticals, biotechnology, and nanotechnology. In the pharmaceutical industry, BPOB can be developed as a new class of drugs for pain, epilepsy, and other neurological disorders, either alone or in combination with other drugs. In biotechnology, BPOB can be used as a tool for the study of ion channels and other membrane proteins, and for the production of new biologics or biosimilars. In nanotechnology, BPOB can be used as a building block for the synthesis of novel nanomaterials with potential applications in imaging, sensing, and drug delivery.
The limitations of BPOB include its poor solubility in water, its potential toxicity, and its limited understanding of its mechanism of action. Future directions for research on BPOB include the development of more efficient and less toxic synthesis methods, the investigation of its pharmacokinetics and metabolism in humans and animals, the identification of its new biological targets and effects, and the design of new analogs and derivatives with improved properties and efficacy. BPOB has great potential as a modulator of neuronal excitability and ion channel activity, and as a versatile building block for the development of new materials and technologies.

XLogP3

3.1

Hydrogen Bond Acceptor Count

3

Exact Mass

287.98983 g/mol

Monoisotopic Mass

287.98983 g/mol

Heavy Atom Count

17

Dates

Last modified: 01-05-2024

Explore Compound Types